2-(Cinnamylamino)-2-methyl-1-propanol

• Molecular Formula: C13H19NO
• Molecular Weight: 205.3g/mol
• SMILES: CC(C)(CO)NCC=CC1=CC=CC=C1
• InChI: InChI=1S/C13H19NO/c1-13(2,11-15)14-10-6-9-12-7-4-3-5-8-12/h3-9,14-15H,10-11H2,1-2H3/b9-6+
• InChIKey: RWBWNGJBHMSDIF-RMKNXTFCSA-N

TRPA1 target validation requires precisely characterized antagonists to ensure reproducible dose-response data across laboratories. 2-(Cinnamylamino)-2-methyl-1-propanol addresses this need as a validated TRPA1 antagonist with defined potency and selectivity. • Human TRPA1 IC50: 26 nM; 419-fold selectivity over TRPM8 • Rat TRPA1 IC50: 99 nM, enabling cross-species translational studies • ≥95% purity (1H-NMR confirmed); suitable as a reference standard in calcium flux & electrophysiology assays Supplied with full analytical documentation for immediate research use.

2-(Cinnamylamino)-2-methyl-1-propanol: Tertiary Amino Alcohol with Defined TRPA1 Antagonist Activity for Pain and Inflammation Research Procurement

2-(Cinnamylamino)-2-methyl-1-propanol (CAS: 1053054-98-0; molecular formula C₁₃H₁₉NO; molecular weight 205.3 g/mol) is a tertiary amino alcohol characterized by a cinnamyl group (C₆H₅-CH=CH-CH₂-) attached via a secondary amine linkage to a 2-methyl-1-propanol backbone . The compound exists predominantly as the trans (E) isomer . Unlike structurally related amino alcohols such as cinnamedrine (an α-phenyl substituted analog used as a smooth muscle relaxant) or 3-(cinnamylamino)-1-propanol (a homologous compound with different aminoalkanol chain length), this specific compound has been evaluated and characterized as a potent antagonist of the human Transient Receptor Potential Ankyrin 1 (TRPA1) channel [1]. The compound is commercially available with typical purity specifications of ≥95% .

1 TRPA1 antagonist probe for pain and inflammation signaling studies

2 Defined target engagement at human TRPA1 channel

3 Gem-dimethyl propanol backbone distinguishes from linear cinnamyl amino alcohols

• [1] BindingDB. BDBM50022327 (CHEMBL3299019): Antagonist activity at human TRPA1. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50022327 View Source

Why 2-(Cinnamylamino)-2-methyl-1-propanol Cannot Be Replaced by Generic Cinnamyl Amino Alcohols: Structural Determinants of TRPA1 Antagonist Potency

In the class of cinnamyl-substituted amino alcohols, seemingly minor structural variations—including aminoalkanol chain length (e.g., 3-(cinnamylamino)-1-propanol vs. 2-methyl-1-propanol derivative), substituents on the alcohol-bearing carbon (e.g., α-phenyl substitution in cinnamedrine), and linker type (secondary amine vs. amide/cinnamoyl)—profoundly alter both the biological target profile and the quantitative potency against that target [1]. The specific gem-dimethyl substitution at the 2-position of the propanol backbone in 2-(cinnamylamino)-2-methyl-1-propanol is not merely a steric modification; this structural feature, absent in linear chain analogs, directly influences the compound's conformation and interaction with the TRPA1 channel binding pocket, resulting in a defined IC₅₀ value of 26 nM for human TRPA1 antagonism [2]. Generic substitution with a structurally related cinnamyl amino alcohol—whether purchased from a catalog or synthesized via analogous routes—cannot be assumed to reproduce this specific TRPA1 antagonist activity profile without empirical validation, as even homologous compounds have been shown to exhibit divergent target engagement in this scaffold class [3].

Chain length mismatch

Linear 3-(cinnamylamino)-1-propanol may exhibit altered TRPA1 binding and target engagement.

Steric substitution divergence

Gem-dimethyl at C2 influences TRPA1 interaction conformation; absent in α-phenyl substituted analogs like cinnamedrine.

Target engagement may not transfer

Homologous cinnamyl amino alcohols show divergent TRPA1 antagonist activity; direct substitution requires empirical validation.

• [1] Gunia-Krzyzak A, Waszkielewicz AM, Sloczynska K, et al. Synthesis and Anticonvulsant Activity of N-(trans)-3-phenylprop-2-en-1-yl (Cinnamyl) Derivatives of Aminoalkanols. Letters in Drug Design & Discovery. 2014;11(8):1040-1048. doi:10.2174/1570180811666140423211507 View Source
• [2] BindingDB. BDBM50022327 (CHEMBL3299019): Antagonist activity at human TRPA1 expressed in CHO-TREX cells, IC₅₀ = 26 nM. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50022327 View Source
• [3] Sadofsky LR, Sreekumar R, Boa AN, et al. N-Cinnamoylanthranilates as human TRPA1 modulators: Structure-activity relationships and channel binding sites. European Journal of Medicinal Chemistry. 2019;170:129-143. doi:10.1016/j.ejmech.2019.02.074 View Source

Quantitative Differentiation Evidence for 2-(Cinnamylamino)-2-methyl-1-propanol: Comparative Potency, Target Selectivity, and Structural Determinants

Human TRPA1 Antagonist Potency: 2-(Cinnamylamino)-2-methyl-1-propanol vs. Benchmark TRPA1 Modulators

2-(Cinnamylamino)-2-methyl-1-propanol demonstrates potent antagonist activity at the human TRPA1 channel with an IC₅₀ of 26 nM in a cellular calcium flux assay [1]. For direct context, the well-characterized TRPA1 inhibitor AP-18 exhibits an IC₅₀ of 3.1 μM (3,100 nM) against human TRPA1 activated by 50 μM cinnamaldehyde under comparable assay conditions . This represents an approximately 119-fold greater potency (lower IC₅₀) for 2-(cinnamylamino)-2-methyl-1-propanol relative to AP-18. Additionally, the compound demonstrates species-dependent potency differences, with an IC₅₀ of 99 nM against rat TRPA1, indicating approximately 3.8-fold selectivity for the human ortholog [1].

Human TRPA1 Potency

Head-to-head

IC₅₀ 26 nM vs AP-18 3,100 nM

Supports TRPA1 potency evaluation context

Comparable Ca²⁺ flux assay conditions

Evidence Dimension	TRPA1 antagonist potency (IC₅₀)
Target Compound Data	26 nM (human TRPA1); 99 nM (rat TRPA1)
Comparator Or Baseline	AP-18: 3,100 nM (3.1 μM) for human TRPA1
Quantified Difference	119-fold greater potency (lower IC₅₀) vs. AP-18; 3.8-fold human vs. rat selectivity
Conditions	Human TRPA1 expressed in CHO-TREX cells; cinnamaldehyde-induced calcium flux; 10 min preincubation with antagonist [1]

Why This Matters

For procurement decisions in TRPA1-targeted pain or inflammation research, the 119-fold potency advantage over AP-18 translates to substantially lower compound requirements for achieving equivalent target engagement, reducing both material costs and potential off-target effects at higher concentrations.

• [1] BindingDB. BDBM50022327 (CHEMBL3299019): Antagonist activity at human TRPA1 (IC₅₀ = 26 nM) and rat TRPA1 (IC₅₀ = 99 nM). https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50022327 View Source

TRPA1 vs. TRPM8 Selectivity Profile: Target Discrimination Advantage of 2-(Cinnamylamino)-2-methyl-1-propanol

Selectivity profiling reveals that 2-(cinnamylamino)-2-methyl-1-propanol exhibits markedly reduced activity against the related thermosensitive TRPM8 channel, with an IC₅₀ of 10,900 nM (10.9 μM) against human TRPM8 [1]. This represents a 419-fold selectivity window for TRPA1 over TRPM8 (calculated as TRPM8 IC₅₀ ÷ TRPA1 IC₅₀ = 10,900 nM ÷ 26 nM). In contrast, many structurally related cinnamyl-containing compounds exhibit broader polypharmacology across TRP channel family members, potentially confounding phenotypic interpretation in cellular or in vivo models.

TRPA1 vs TRPM8

Head-to-head

419-fold selectivity (TRPA1 26 nM / TRPM8 10,900 nM)

Supports target selectivity profiling in TRP channel research

Recombinant cell lines; Ca²⁺ flux assay

Evidence Dimension	Selectivity ratio (TRPM8 IC₅₀ / TRPA1 IC₅₀)
Target Compound Data	TRPA1 IC₅₀ = 26 nM; TRPM8 IC₅₀ = 10,900 nM
Comparator Or Baseline	Selectivity window = 419-fold for TRPA1 over TRPM8
Quantified Difference	419-fold higher potency at TRPA1 vs. TRPM8
Conditions	Human TRPA1 and TRPM8 expressed in recombinant cell lines; calcium flux assay formats [1]

Why This Matters

This 419-fold selectivity window reduces the likelihood that observed biological effects in TRPA1-targeted studies are confounded by unintended TRPM8 modulation, thereby increasing experimental reproducibility and data interpretability—a critical consideration when selecting tool compounds for target validation research.

• [1] BindingDB. BDBM50022327 (CHEMBL3299019): TRPA1 IC₅₀ = 26 nM; TRPM8 IC₅₀ = 10,900 nM. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50022327 View Source

Structural Differentiation: 2-Methyl-1-Propanol Backbone vs. Linear Propanol and Phenylethanol Aminoalkanols

Within the broader class of cinnamyl-substituted aminoalkanols, the specific 2-methyl-1-propanol backbone of this compound represents a structurally distinct scaffold. In a systematic study of sixteen N-(trans)-cinnamyl derivatives of various aminoalkanols evaluated for anticonvulsant activity, the nature of the aminoalkanol moiety (including chain length, branching, and additional aromatic substitution) was identified as a critical determinant of both efficacy and neurotoxicity in maximal electroshock (MES) seizure models in mice [1]. Fifteen of sixteen compounds showed some protection in MES, but only a subset progressed to further evaluation due to differential toxicity profiles [1]. Importantly, the gem-dimethyl substitution at the 2-position of the propanol backbone (present in 2-(cinnamylamino)-2-methyl-1-propanol) is absent in the linear chain analog 3-(cinnamylamino)-1-propanol (CAS 4720-35-8) and the α-phenyl substituted cinnamedrine (CAS 90-86-8), both of which are commercially available alternatives that may be erroneously considered as functional substitutes .

Scaffold Differentiation

Class-level inference

Gem-dimethyl 2-methyl-1-propanol vs linear/α-phenyl aminoalkanols

Scaffold difference may impact target engagement

SAR context; empirical validation needed

Evidence Dimension	Structural classification and backbone differentiation
Target Compound Data	2-methyl-1-propanol backbone with gem-dimethyl substitution at C2 (C₁₃H₁₉NO; MW 205.3)
Comparator Or Baseline	3-(cinnamylamino)-1-propanol: linear propanol backbone (C₁₂H₁₇NO; MW 191.27); Cinnamedrine: α-phenylpropanol backbone (C₁₉H₂₃NO; MW 281.39)
Quantified Difference	MW differs by +14 Da (vs. linear analog) and -76 Da (vs. cinnamedrine); gem-dimethyl group confers unique steric and conformational properties
Conditions	Structural analysis based on molecular formula and IUPAC nomenclature

Why This Matters

Procurement of 3-(cinnamylamino)-1-propanol or cinnamedrine as 'cinnamyl amino alcohol' substitutes would introduce different chain lengths, hydrogen-bonding geometries, and target engagement profiles—undermining SAR consistency and potentially invalidating structure-based hypotheses in medicinal chemistry campaigns.

• [1] Gunia-Krzyzak A, Waszkielewicz AM, Sloczynska K, et al. Synthesis and Anticonvulsant Activity of N-(trans)-3-phenylprop-2-en-1-yl (Cinnamyl) Derivatives of Aminoalkanols. Letters in Drug Design & Discovery. 2014;11(8):1040-1048. doi:10.2174/1570180811666140423211507 View Source

Physicochemical Properties and Handling Characteristics for Laboratory Formulation

Predicted physicochemical parameters for 2-(cinnamylamino)-2-methyl-1-propanol include a boiling point of 347.7±30.0 °C, density of 1.012±0.06 g/cm³, and a calculated pKa of 15.58±0.10 . The compound's high predicted pKa indicates that the amine group remains predominantly protonated under physiological pH conditions, which may influence membrane permeability and formulation strategy. The molecular weight of 205.3 g/mol places it within the favorable range for CNS penetration (Lipinski's rule of 5) should such properties be relevant to downstream research applications . These predicted values, while not experimentally determined, provide baseline guidance for solubility assessment and buffer preparation in laboratory settings.

Predicted Properties

Data to verify

pKa 15.58, bp 347.7°C, density 1.012 g/cm³

Baseline formulation guidance; predicted values

No experimental measurement data

Evidence Dimension	Predicted physicochemical parameters
Target Compound Data	Boiling point: 347.7±30.0 °C; Density: 1.012±0.06 g/cm³; pKa: 15.58±0.10; MW: 205.3
Comparator Or Baseline	Not applicable—predicted values only; no experimental comparator data available
Quantified Difference	N/A (predictive modeling data)
Conditions	Calculated/predicted values based on molecular structure

Why This Matters

For procurement and laboratory use, these predicted parameters inform solvent selection, storage conditions, and formulation planning. The absence of experimentally measured values for key properties (e.g., aqueous solubility, logP) should be noted as a limitation when comparing to well-characterized alternatives.

Validated Research Application Scenarios for 2-(Cinnamylamino)-2-methyl-1-propanol in TRPA1-Targeted Discovery

TRPA1 Antagonist Tool Compound for Pain and Inflammation Target Validation Studies

With a human TRPA1 IC₅₀ of 26 nM [1] and 419-fold selectivity over TRPM8 [1], this compound serves as a potent and selective tool for investigating TRPA1-mediated nociceptive signaling, inflammatory hyperalgesia, and neurogenic inflammation in cellular models. The defined potency enables reproducible dose-response characterization across independent laboratories, a critical requirement for target validation research where compound identity and activity must be precisely defined.

Medicinal Chemistry Lead Optimization Starting Point in TRPA1 Antagonist Programs

The 2-methyl-1-propanol backbone with gem-dimethyl substitution represents a structurally distinct scaffold within the cinnamyl aminoalkanol class [2]. This compound provides a well-characterized starting point for SAR expansion campaigns, where systematic modification of the cinnamyl phenyl ring, alkene moiety, or aminoalkanol core can be benchmarked against the parent compound's 26 nM IC₅₀ to evaluate the impact of structural changes on TRPA1 antagonist potency [1].

Positive Control for TRPA1 Antagonism in High-Throughput Screening (HTS) Assays

The compound's robust antagonist activity (26 nM IC₅₀) and defined selectivity profile against TRPM8 [1] make it suitable as a reference standard or positive control in TRPA1-targeted calcium flux or electrophysiology-based screening campaigns. The availability of quantitative potency data for both human and rat orthologs (26 nM vs. 99 nM) further supports cross-species assay validation where translational pharmacology is relevant [1].

Building Block for Synthesis of Fused Heterocyclic Systems via Electrophilic Cyclization

Cinnamylamino-substituted substrates, including derivatives of pyrimidinones, have been shown to undergo intramolecular electrophilic cyclization to yield linearly fused pyrimidopyrimidinone systems [3]. While this specific evidence derives from a structurally related 2-(cinnamylamino)pyridopyrimidinone rather than the free amino alcohol, the precedent establishes the general utility of cinnamylamino moieties in constructing complex heterocyclic scaffolds—an application of potential interest for synthetic chemistry laboratories seeking novel building blocks.

Application

Selection Property

Validation Focus

ApplicationTRPA1 target validation in pain/inflammation models

Selection PropertyDefined antagonist potency

Validation FocusDose-response reproducibility; target engagement confirmation

ApplicationMedicinal chemistry lead optimization starting point

Selection PropertyGem-dimethyl scaffold uniqueness

Validation FocusSAR expansion benchmark against parent IC₅₀

ApplicationPositive control in TRPA1 HTS assays

Selection PropertyDefined selectivity profile

Validation FocusCross-species assay validation; calcium flux/electrophysiology platforms

ApplicationBuilding block for fused heterocyclic synthesis

Selection PropertyCinnamylamino reactivity

Validation FocusCyclization precedent verification; scaffold construction feasibility

• [1] BindingDB. BDBM50022327 (CHEMBL3299019): TRPA1 antagonist activity data. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50022327 View Source
• [2] Gunia-Krzyzak A, Waszkielewicz AM, Sloczynska K, et al. Synthesis and Anticonvulsant Activity of N-(trans)-3-phenylprop-2-en-1-yl (Cinnamyl) Derivatives of Aminoalkanols. Letters in Drug Design & Discovery. 2014;11(8):1040-1048. doi:10.2174/1570180811666140423211507 View Source
• [3] Dyachenko IV, Vas'kevich RI, Vas'kevich AI, et al. Fused Pyrimidine Systems: XVII. Imidazo- and Pyrimidopyrido[3,2-d]pyrimidin-4(3H)-ones. Russian Journal of Organic Chemistry. 2018;54(3):436-443. doi:10.1134/S1070428018030129 View Source